Cas no 1804408-66-9 (BrC=1C(=C(C(=C(C=1Cl)F)F)F)Cl)

• Product Name: BrC=1C(=C(C(=C(C=1Cl)F)F)F)Cl
• CAS No: 1804408-66-9
• MF: C₆BrCl₂F₃
• MW: 279.869409561157
• CID: 4973851
• Update Time: 2025-05-20

BrC=1C(=C(C(=C(C=1Cl)F)F)F)Cl Chemical and Physical Properties

Names and Identifiers

• BrC=1C(=C(C(=C(C=1Cl)F)F)F)Cl
• 1-Bromo-2,6-dichloro-3,4,5-trifluorobenzene

• Inchi： 1S/C6BrCl2F3/c7-1-2(8)4(10)6(12)5(11)3(1)9
• InChI Key： KDSIQIHSIZHGNC-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1Cl)F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 4.2
• Topological Polar Surface Area: 0

Additional information on BrC=1C(=C(C(=C(C=1Cl)F)F)F)Cl

BrC=1C(=C(C(=C(C=1Cl)F)F)F)Cl: A Comprehensive Overview

The compound BrC=1C(=C(C(=C(C=1Cl)F)F)F)Cl, identified by the CAS number 1804408-66-9, is a highly specialized organic molecule with unique structural and chemical properties. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, including materials science, pharmaceuticals, and advanced chemical synthesis. The molecule's structure is characterized by a central bicyclic framework with multiple substituents, including bromine, chlorine, and fluorine atoms, which contribute to its distinctive reactivity and stability.

Recent studies have highlighted the importance of understanding the electronic properties of BrC=1C(=C(C(=C(C=1Cl)F)F)F)Cl. Researchers have employed advanced computational methods, such as density functional theory (DFT), to analyze its molecular orbitals and reactivity patterns. These investigations have revealed that the compound exhibits a high degree of electron-withdrawing character due to the presence of multiple halogen atoms. This property makes it an attractive candidate for use in electrophilic substitution reactions and as a building block in the synthesis of complex organic molecules.

In terms of synthesis, BrC=1C(=C(C(=C(C=1Cl)F)F)F)Cl is typically prepared through a multi-step process involving halogenation and cyclization reactions. The exact synthetic pathway depends on the starting materials and reaction conditions used. For instance, one common approach involves the bromination of a pre-synthesized chlorinated intermediate under controlled conditions to achieve the desired product. The synthesis of this compound requires precise control over reaction parameters to ensure high yield and purity.

The applications of BrC=1C(=C(C(=C(C=1Cl)F)F)F)Cl are diverse and expanding rapidly with advancements in chemical research. In the pharmaceutical industry, this compound has been explored as a potential lead molecule for drug development due to its ability to modulate specific biological pathways. Additionally, it has shown promise in materials science as a precursor for the synthesis of advanced polymers and high-performance materials.

One of the most intriguing aspects of BrC=1C(=C(C(=C(C=1Cl)F)F)F)Cl is its stability under various environmental conditions. Studies have demonstrated that the compound exhibits remarkable resistance to thermal degradation and chemical corrosion, making it suitable for use in harsh industrial settings. Furthermore, its electronic properties make it an ideal candidate for applications in optoelectronics and semiconductor technology.

In conclusion, BrC=1C(=C(C(=C(C=1Cl)F)F)) Cl (CAS No. 1804408-66-9 ) is a versatile and highly functionalized organic compound with significant potential in multiple scientific domains. Its unique structure, combined with its superior chemical properties, positions it as a key player in modern chemical research and industrial applications.